Cas no 2228559-90-6 (methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228559-90-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6429720
• PubChem ID: 165838199
• Update Time: 2025-05-19

methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228559-90-6
• EN300-1777814

• Inchi： 1S/C10H11N3O2/c1-13-8(10(6-11)3-4-10)5-7(12-13)9(14)15-2/h5H,3-4H2,1-2H3
• InChI Key： VMRIOUSZJLZZGH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2(C#N)CC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-(1-Cyanocyclopropyl)-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2228559-90-6)

Methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate, with the CAS registry number 2228559-90-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and agrochemicals. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 1, a cyano-substituted cyclopropyl group at position 5, and a methyl ester group at position 3. These structural features contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate has been explored for its potential as a lead compound in the development of new therapeutic agents. The cyclopropyl group, which is known for its strained ring structure and reactivity, plays a crucial role in enhancing the compound's pharmacokinetic properties and bioavailability.

The synthesis of methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, cyclization, and esterification to construct the desired molecule. These synthetic routes not only demonstrate the versatility of pyrazole chemistry but also pave the way for further modifications to optimize the compound's biological profile.

In terms of biological activity, methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate has shown promising results in preliminary assays targeting various disease states. For instance, studies have indicated that this compound exhibits potent inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for central nervous system disorders.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's molecular interactions. Docking studies have revealed that methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate binds effectively to target proteins through hydrogen bonding and hydrophobic interactions. These insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

Moreover, recent advancements in green chemistry have inspired researchers to develop more sustainable synthesis routes for methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate. By utilizing eco-friendly solvents and catalysts, scientists are working towards reducing the environmental footprint associated with its production while maintaining high yields and purity.

In conclusion, methyl 5-(1-cyanocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228559-90-6) represents a valuable addition to the arsenal of pyrazole derivatives being explored for therapeutic applications. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a promising lead compound for future drug development efforts.